molecular formula C9H9N3OS B8803034 7-Methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-6-ol

7-Methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-6-ol

Cat. No. B8803034
M. Wt: 207.25 g/mol
InChI Key: FTVXKEIBWFHBIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-6-ol is a useful research compound. Its molecular formula is C9H9N3OS and its molecular weight is 207.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-Methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-6-ol

Molecular Formula

C9H9N3OS

Molecular Weight

207.25 g/mol

IUPAC Name

7-methyl-2-methylsulfanylpyrido[2,3-d]pyrimidin-6-ol

InChI

InChI=1S/C9H9N3OS/c1-5-7(13)3-6-4-10-9(14-2)12-8(6)11-5/h3-4,13H,1-2H3

InChI Key

FTVXKEIBWFHBIF-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C2C=NC(=NC2=N1)SC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add 1-hydroxypropan-2-one (24.3 mL, 355 mmol) and 4-amino-2-(methylthio)pyrimidine-5-carbaldehyde (50 g, 296 mmol) to a solution of sodium hydroxide (23.64 g, 591 mmol) and water (200 mL). Add EtOH (600 mL) to the suspension and stir at RT overnight. Slowly add a solution of concentrated HCl (50 mL) in water (350 mL). Add 1:1 EtOH/H2O (100 mL) and collect the solids by filtration. Wash the solids with 1:1 EtOH/H2O (250 mL), ice cold EtOH (4×25 mL) and hexanes (2×250 mL). Dry in the vacuum oven at 30-35° C. to provide the title compound as a tan solid (34 g, 56% yield). MS (m/z): 208.1 (M+1).
Quantity
24.3 mL
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
23.64 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
Quantity
350 mL
Type
solvent
Reaction Step Two
Name
EtOH H2O
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
Quantity
600 mL
Type
solvent
Reaction Step Four
Yield
56%

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